N-(2-bromo-4,6-difluorophenyl)-5-isopropyl-3-isoxazolecarboxamide

• IUPAC Name: N-(2-bromo-4,6-difluorophenyl)-5-propan-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H11BrF2N2O2/c1-6(2)11-5-10(18-20-11)13(19)17-12-8(14)3-7(15)4-9(12)16/h3-6H,1-2H3,(H,17,19)
• InChI Key: BCOPPGVHRUCORH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NO1)C(=O)NC2=C(C=C(C=C2Br)F)F
• Molecular Formula: C13H11BrF2N2O2
• Molecular Weight: 345.14 g/mol

Description

N-(2-bromo-4,6-difluorophenyl)-5-isopropyl-3-isoxazolecarboxamide, commonly known as BRD7552, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agriculture, and materials science.

Scientific Research Applications

BRD7552 has been extensively studied for its potential applications in various scientific fields. In the pharmaceutical industry, it has been identified as a potential drug candidate for the treatment of cancer, inflammation, and autoimmune diseases. In agriculture, it has been shown to have herbicidal properties and can be used as a selective herbicide. In materials science, it has been studied for its potential use in the development of organic semiconductors.

Mechanism of Action

The mechanism of action of BRD7552 is not fully understood, but it is believed to act as an inhibitor of bromodomain-containing proteins, which are involved in the regulation of gene expression. By inhibiting these proteins, BRD7552 can modulate the expression of genes involved in various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
BRD7552 has been shown to have a range of biochemical and physiological effects, depending on the specific application. In cancer research, it has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In inflammation and autoimmune disease research, it has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In agriculture, it has been shown to selectively inhibit the growth of certain weed species.

Advantages and Limitations for Lab Experiments

One of the main advantages of BRD7552 for lab experiments is its high potency and selectivity, which allows for precise modulation of gene expression. However, one of the limitations is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on BRD7552. In the pharmaceutical industry, further studies are needed to determine its efficacy and safety as a drug candidate for various diseases. In agriculture, more research is needed to optimize its herbicidal properties and minimize its potential environmental impact. In materials science, further studies are needed to explore its potential use in the development of organic semiconductors.
Conclusion:
In conclusion, BRD7552 is a chemical compound that has significant potential for various scientific applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and optimize its use in various fields.